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Compound of Interest

Compound Name: Z-DL-Pro-OH

Cat. No.: B1267518 Get Quote

Technical Support Center: N-Cbz-DL-proline
Welcome to the technical support center for N-Cbz-DL-proline. This resource is designed for

researchers, scientists, and drug development professionals to provide clear guidance on best

practices for handling this hygroscopic compound. Below you will find frequently asked

questions and troubleshooting guides to address common issues encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is N-Cbz-DL-proline and what are its common applications?

A1: N-Cbz-DL-proline, also known as N-Benzyloxycarbonyl-DL-proline, is a derivative of the

amino acid proline where the amino group is protected by a benzyloxycarbonyl (Cbz or Z)

group.[1][2] This protection is crucial in organic synthesis, particularly in peptide chemistry, as it

allows for the controlled, sequential formation of peptide bonds without unintended side

reactions.[1][3] It is widely used in the synthesis of peptides and other complex organic

molecules in pharmaceutical development.[4][5]

Q2: What are the primary physical and chemical properties of N-Cbz-DL-proline?

A2: N-Cbz-DL-proline is typically an off-white to white crystalline solid or powder.[6][7] It is

known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere. Key

properties are summarized in the table below.
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Q3: What are the recommended storage conditions for N-Cbz-DL-proline?

A3: Proper storage is critical to maintain the integrity of the compound. For the solid powder,

storage at -20°C is recommended for up to 3 years, or at 4°C for up to 2 years.[4] Always keep

the container tightly closed and in a dry, cool, and well-ventilated area away from strong

oxidizing agents.[8][9] Once dissolved in a solvent, stock solutions should be stored at -80°C

for up to 6 months or at -20°C for up to 1 month to prevent degradation.[4][10]

Q4: What are the general safety precautions for handling N-Cbz-DL-proline?

A4: While not classified as hazardous under OSHA 29 CFR 1910.1200, standard laboratory

safety practices are essential.[6] Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, to prevent skin and eye contact.[6][9] Handle

the compound in a well-ventilated area or a chemical fume hood. In case of contact, rinse eyes

immediately with plenty of water and wash skin with soap and water.[6]

Quantitative Data Summary
The physical and chemical properties of N-Cbz-DL-proline are summarized below for quick

reference.

Property Value Citations

Molecular Formula C₁₃H₁₅NO₄ [8][11]

Molecular Weight ~249.27 g/mol [4][8]

Appearance White to off-white solid/powder [4][6][7]

Melting Point 75 - 78 °C [6][7][8]

Purity Typically >97% [11]

The recommended storage conditions for both solid and solution forms are detailed in the

following table.
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Form
Storage
Temperature

Duration Citations

Powder -20°C 3 years [4]

4°C 2 years [4]

In Solvent -80°C 6 months [4][10]

-20°C 1 month [4][10]

Troubleshooting Guide
Q5: My solid N-Cbz-DL-proline appears clumpy or sticky. What should I do?

A5: Clumping is a direct result of the compound's hygroscopic nature, where it has absorbed

moisture from the air. This can happen if the container was not sealed tightly or was left open in

a humid environment. While the compound may still be usable, the presence of water can

interfere with moisture-sensitive reactions and affect accurate weighing. It is highly

recommended to dry the compound under a high vacuum for several hours before use. To

prevent this, always store the compound in a desiccator over a drying agent after opening.
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Compound appears
clumpy/sticky

Is the compound
hygroscopic?

Dry under high vacuum
for several hours

  Yes   Store in desiccator
after use

Proceed with
experiment

Start: Dissolve
N-Cbz-DL-proline in DMSO

Is the solution cloudy?

Troubleshooting Steps

Use fresh, anhydrous DMSO Apply sonication and/or gentle heat

  Yes  

Success: Proceed with
stock solution preparation

  No  

Is the solution clear now?

  Yes  

Failure: Consider using
a new vial of compound

  No  
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1. Dissolve Cbz-Protected
Compound in Solvent

2. Add Pd/C Catalyst
(5-10 mol%)

3. Flush with H₂ Gas

4. Stir Vigorously at RT
(Monitor by TLC/LC-MS)

5. Filter Reaction Mixture
(Remove Catalyst)

6. Concentrate Filtrate
(Rotary Evaporation)

7. Isolate Pure Deprotected
Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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